Cas no 4416-57-3 (Testololactone)

Testololactone structure
Testololactone structure
Product Name:Testololactone
CAS No:4416-57-3
MF:C19H26O3
MW:302.40800
CID:330426
PubChem ID:160753
Update Time:2024-10-29

Testololactone Chemical and Physical Properties

Names and Identifiers

    • 2H-Phenanthro[2,1-b]pyran-2,8(4bH)-dione,3,4,4a,5,6,9,10,10a,10b,11,12,12a-dodecahydro-10a,12a-dimethyl-,(4aS,4bR,10aR,10bS,12aS)-
    • Testololactone
    • 17a-Oxa-D-homoandrost-4-ene-3,17-dione
    • 2H-Phenanthro[2,1-b]pyran-2,8(4bH)-dione,3,4,4a,5,6,9,10,10a,10b,11,12,12a-dodecahydro-10a,12a-dimethyl-,(4aS,4bR,10aR,10bS,1
    • 17a-oxa-D-homo-4-androsten-3,17-dione
    • 17A-oxa-D-homo-androst-4-en-3,17-dion
    • 17a-oxa-D-homo-androst-4-ene-3,17-dione
    • 17a-Oxa-D-homoandrosta-4-ene-3,17-dione
    • D-Homo-17a-oxaandrost-4-ene-3,17-dione
    • 3-oxo-13,17-secoandrost-4-eno-17,13alpha-lactone
    • D-homo-17alpha-Oxaandrost-4-ene-3,17-dione
    • 2H-PHENANTHRO(2,1-B)PYRAN-2,8(4BH)-DIONE, 3,4,4A,5,6,9,10,10A,10B,11,12,12A-DODECAHYDRO-10A,12A-DIMETHYL-, (4AS,4BR,10AR,10BS,12AS)-
    • DA-58431
    • SCHEMBL1331106
    • 17alpha-oxo-D-homoandrost-4-ene-3,17-dione
    • (4aS,4bR,10aR,10bS,12aS)-10a,12a-Dimethyl-4,4a,4b,5,6,9,10,10a,10b,11,12,12a-dodecahydro-2H-naphtho[2,1-f]chromene-2,8(3H)-dione
    • (4aS,4bR,10aR,10bS,12aS)-10a,12a-dimethyl-3,4,4a,5,6,9,10,10a,10b,11,12,12a-dodecahydro-2H-naphtho[2,1-f]chromene-2,8(4bH)-dione
    • HY-137931
    • TLL
    • 3-Oxo-13,17-secoandrost-4-ene-17,13alpha-lactone
    • BDBM91714
    • CHEBI:18084
    • (4aS,4bR,10aR,10bS,12aS)-10a,12a-dimethyl-4,4a,4b,5,6,9,10,10b,11,12-decahydro-3H-naphtho[2,1-f]chromene-2,8-dione
    • Q27102810
    • Testolactone, 3
    • 13,17-Secoandrost-4-en-17-oic acid, 13-hydroxy-3-oxo-, delta-lactone
    • (4AS,4BR,10AR,10BS,12AS)-3,4,4A,5,6,9,10,10A,10B,11,12,12A-DODECAHYDRO-10A,12A-DIMETHYL-2H-PHENANTHRO(2,1-B)PYRAN-2,8(4BH)-DIONE
    • Hydrotestolactone
    • UNII-3RQL9VE1NB
    • 13-Hydroxy-3-oxo-13,17-secoandrost-4-en-17-oic Acid delta-Lactone
    • 3RQL9VE1NB
    • CS-0143011
    • 2H-PHENANTHRO(2,1-B)PYRAN-2,8(4BH)-DIONE, 3,4,4A,5,6,9,10,10A,10B,11,12,12A-DODECAHYDRO-10A,12A-DIMETHYL-, (4AS-(4A.ALPHA.,4B.BETA.,10A.BETA.,10B.ALPHA.,12A.BETA.))-
    • 4416-57-3
    • LMST02020061
    • C04676
    • 13,17-Secoandrost-4-en-17-oic acid, 13-hydroxy-3-oxo-, .delta.-lactone
    • Inchi: InChI=1S/C19H26O3/c1-18-9-7-13(20)11-12(18)3-4-14-15(18)8-10-19(2)16(14)5-6-17(21)22-19/h11,14-16H,3-10H2,1-2H3/t14-,15+,16+,18+,19+/m1/s1
    • InChI Key: CNIXJDVUMXTEKX-DZBHQSCQSA-N
    • SMILES: O1C(CC[C@]2([H])[C@]1(C)CC[C@]1([H])[C@@]3(C)CCC(C=C3CC[C@]12[H])=O)=O

Computed Properties

  • Exact Mass: 302.18800
  • Monoisotopic Mass: 302.188195
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 563
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4
  • XLogP3: 2.8

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 478.2±45.0 °C at 760 mmHg
  • Flash Point: 211.2±28.8 °C
  • Refractive Index: 1.549
  • PSA: 43.37000
  • LogP: 3.81390
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

Testololactone Security Information

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Testololactone Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Dimethyl sulfoxide ,  Water ;  5 d, 24 °C
Reference
Flexibility of the endogenous progesterone lactonisation pathway in Aspergillus tamarii KITA: transformation of a series of cortical steroid analogues
Hunter, A. Christy; Carragher, Natasha E., Journal of Steroid Biochemistry and Molecular Biology, 2004, 87(4-5), 301-308

Testololactone Raw materials

Testololactone Preparation Products

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